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Cat. No.: B1144288

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fluoroantimonic acid (HSbFs), a superacid formed from the combination of hydrogen fluoride
(HF) and antimony pentafluoride (SbFs), stands as the most potent known Brgnsted acid. Its
extreme acidity, orders of magnitude greater than 100% sulfuric acid, enables the protonation
of exceptionally weak bases, including saturated hydrocarbons.[1] This unique reactivity makes
it a powerful catalyst for a range of organic transformations that are challenging or impossible
with conventional acids.[1][2] These application notes provide an overview of its use in key
organic reactions, detailed safety protocols for its handling, and generalized experimental
procedures for its application in alkane isomerization, Friedel-Crafts alkylation, and cationic
polymerization.

Safety and Handling Protocols

Fluoroantimonic acid is an exceptionally corrosive, toxic, and reactive substance that
demands rigorous safety protocols. All operations must be conducted by trained personnel
within a specialized laboratory environment.

1.1 Personal Protective Equipment (PPE) A multi-layered glove policy is recommended. All
PPE must be inspected for integrity before each use.
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e Primary Gloves: Heavy-duty butyl or neoprene gloves.
e Secondary Gloves: Long-cuffed nitrile or neoprene gloves worn over the primary pair.

o Body Protection: A full-body, chemical-resistant suit or, at minimum, a flame-retardant lab
coat combined with a chemical-resistant apron.

e Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory.

» Respiratory Protection: Work must be performed in a certified chemical fume hood. In case
of potential exposure outside a hood, a self-contained breathing apparatus (SCBA) is
required.

1.2 Storage and Handling

o Materials: Fluoroantimonic acid dissolves glass and most polymers. It must be stored and
handled exclusively in containers made of polytetrafluoroethylene (PTFE) or perfluoroalkoxy
alkane (PFA).

o Atmosphere: Due to its extreme hygroscopic nature and violent reaction with water, all
storage and handling must be performed under an inert atmosphere (e.g., nitrogen or argon)
in a glovebox or using Schlenk line techniques.

» Ventilation: All operations must be conducted within a certified, high-performance chemical
fume hood designed for highly corrosive materials.

« Spill Management: A spill kit containing a neutralizing agent (such as sodium bicarbonate or
calcium hydroxide, to be applied with extreme caution from a distance) and an inert
absorbent material (like FluoroSorb™ or dry sand) must be readily accessible. Never use
water to clean up a spill.

1.3 Waste Disposal

o Neutralization: Waste should be quenched with extreme caution by slowly adding it to a
cooled, stirred suspension of a suitable base (e.g., calcium hydroxide) in a non-reactive
solvent. This process is highly exothermic and should only be performed by experienced
personnel behind a blast shield.
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« Disposal: Neutralized waste must be disposed of in accordance with local, state, and federal
regulations for hazardous materials.

Preparation Phase

1. Don Full PPE

2. Verify Fume Hood Operation

3. Prepare Spill Kit

4. Establish Inert Atmosphere

Handling Phase

5. Transfer Acid via PTFE Syringe

6. Add to Reaction Vessel (Slowly)

7. Monitor Reaction Continuously

Cleanup & Désposal Phase

8. Quench Residual Acid/Waste

:

9. Decontaminate Glassware/Tools

:

10. Dispose of Waste

:

11. Doff PPE Correctly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

